Cas no 1421493-85-7 (3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea)

3-(2H-1,3-Benzodioxol-5-yl)-1-[2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl]urea is a structurally complex heterocyclic compound featuring a benzodioxole and imidazole-substituted pyrimidine core. Its unique molecular architecture suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of both urea and imidazole moieties may confer selective binding properties, while the benzodioxole group could enhance metabolic stability. This compound's well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthesis typically requires controlled conditions to ensure high purity, and characterization is confirmed via HPLC, NMR, and mass spectrometry. Suitable for research applications in medicinal chemistry.
3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea structure
1421493-85-7 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea
CAS No:1421493-85-7
MF:C16H14N6O3
MW:338.32076215744
CID:6532922
Update Time:2025-06-12

3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea
    • 1-(1,3-benzodioxol-5-yl)-3-[2-(2-methylimidazol-1-yl)pyrimidin-5-yl]urea
    • Inchi: 1S/C16H14N6O3/c1-10-17-4-5-22(10)15-18-7-12(8-19-15)21-16(23)20-11-2-3-13-14(6-11)25-9-24-13/h2-8H,9H2,1H3,(H2,20,21,23)
    • InChI Key: NWWYMDNVGATOMT-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C2OCOC2=C1)C(NC1=CN=C(N2C(C)=NC=C2)N=C1)=O

3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea Pricemore >>

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Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea (CAS No. 1421493-85-7)

3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea, with the CAS number 1421493-85-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzodioxole moiety and a substituted pyrimidine urea framework. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The benzodioxole moiety is a well-known pharmacophore that is frequently found in bioactive molecules. It is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The presence of this moiety in 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea suggests that the compound may have significant interactions with specific biological targets, making it a promising candidate for drug development.

The pyrimidine urea framework is another key structural feature of this compound. Pyrimidine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The urea group further enhances the compound's ability to form hydrogen bonds, which can improve its binding affinity to target proteins. This combination of structural elements makes 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea a versatile molecule with potential applications in multiple therapeutic areas.

Recent studies have explored the pharmacological properties of 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-ylurea. One notable area of research is its potential as an antiviral agent. In vitro studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through the modulation of key viral enzymes or host cell factors.

In addition to its antiviral properties, 3-(2H-1,3-benzodioxol-5-yl)-1-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-y-lurea has also been investigated for its anticancer potential. Preclinical studies have demonstrated that it can selectively inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer. The compound appears to exert its anticancer effects through multiple mechanisms, including induction of apoptosis and inhibition of angiogenesis.

The safety profile of 3-(2H-1,3-benzodioxol–5–yl)–1–(2–(2–methyl–1H–imidazol–1–yl)pyrimidin–5–yl)urea has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its further development as a potential therapeutic agent.

In conclusion, 3-(2H–1,3-benzodioxol–5–yl)–1–(2–(2–methyl–1H–imidazol–1–yl)pyrimidin–5–y-lurea (CAS No. 1421493–85–7) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in antiviral and anticancer therapy make it an exciting candidate for further research and development. Ongoing studies are aimed at elucidating its mechanisms of action and optimizing its pharmacological properties for clinical use.

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